Cas no 10531-78-9 (5-Methylbenzoxazole)

5-Methylbenzoxazole structure

Product Name:5-Methylbenzoxazole

CAS No:10531-78-9

Molecular Formula:C₈H₇NO

Molecular Weight:133.147281885147

MDL:MFCD00216938

CID:86432

PubChem ID:87558280

5-Methylbenzoxazole Properties

Names and Identifiers

- 5-Methylbenzo[d]oxazole
- 5-METHYL-1,3-BENZOXAZOLE
- 5-Methylbenzoxazole
- 5-Methylbenzoxazole 97%
- 5-Methylbenzoxazole, 99.5+%
- 5-Methylbenzo[d]oxazole;5-Methylbenzo[d]oxazole
- 5-methylbenzooxazole
- 5-methyl-benzoxazole
- PubChem8638
- UBIAVBGIRDRQLD-UHFFFAOYSA-N
- EBD33753
- SBB055992
- 1216AA
- VO10071
- RP20047
- FCH1116303
- OR28151
- ZB008059
- SY018751
- AX8011077
- 6X-0820
- FT-0620647
- 5-Methylbenzoxazole, 97%
- CS-0130444
- F21481
- M1688
- EN300-387818
- DTXSID40369305
- SCHEMBL423908
- AKOS015914692
- 5-methyl-1,3-benzoxazole;5-Methylbenzoxazole
- 10531-78-9
- A801197
- J-517805
- MFCD00216938
- 5-methyl-1,3-benzoxazole
- DB-040609
- +Expand
- MDL： MFCD00216938
- InChIKey： UBIAVBGIRDRQLD-UHFFFAOYSA-N
- Inchi： 1S/C8H7NO/c1-6-2-3-8-7(4-6)9-5-10-8/h2-5H,1H3
- SMILES： O1C=NC2C=C(C)C=CC1=2

Computed Properties

Exact Mass: 133.05300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 133.053
Heavy Atom Count: 10
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26

Experimental Properties

LogP: 2.13620
PSA: 26.03000
Refractive Index: 1.5320 (estimate)
Boiling Point: 96°C/15mmHg(lit.)
Melting Point: 43.0 to 47.0 deg-C
Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
Solubility: Slightly soluble (1.5 g/l) (25 º C),
Color/Form: crystal
Solubility: Not available
Density: 1.149±0.06 g/cm3 (20 ºC 760 Torr),

5-Methylbenzoxazole Security Information

Symbol: GHS07
WGK Germany：1
Safety Term：S37/39-26
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature(BD11077)
Risk Phrases： 22-41
Signal Word：Danger

5-Methylbenzoxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methylbenzoxazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NCJ-250mg	5-Methylbenzo[d]oxazole	10531-78-9	98%	250mg	$4.00
A2B Chem LLC	AB69427-250mg	5-Methylbenzoxazole	10531-78-9	98%	250mg	$4.00	2024-04-20
Aaron	AR003NKV-250mg	5-Methylbenzo[d]oxazole	10531-78-9	97%	250mg	$4.00
abcr	AB131854-1 g	5-Methylbenzoxazole, 99%; .	10531-78-9	99%	1 g	€53.50	2023-07-20
Ambeed	A304190-250mg	5-Methylbenzo[d]oxazole	10531-78-9	98%	250mg	$5.0	2024-06-02
Apollo Scientific	OR28151-1g	5-Methyl-1,3-benzoxazole	10531-78-9	98%	1g	£36.00	2023-09-01
Chemenu	CM157388-25g	5-Methylbenzoxazole	10531-78-9	98%	25g	$***	2023-04-03
Enamine	EN300-387818-0.05g	5-methyl-1,3-benzoxazole	10531-78-9	95%	0.05g	$19.0	2023-05-25
eNovation Chemicals LLC	D911628-25g	5-Methylbenzoxazole	10531-78-9	95%	25g	$150	2022-07-29
Fluorochem	068806-1g	5-Methylbenzoxazole	10531-78-9	97%	1g	￡10.00	2022-03-01

5-Methylbenzoxazole Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:10531-78-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:10531-78-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

5-Methylbenzoxazole Related Literature

1. Keten. Part XIV. Adducts of diphenylketen with aza-arenes

Giles A. Taylor J. Chem. Soc. Perkin Trans. 1 1975 1001
2. Palladium-catalyzed coupling of azoles with 1-aryltriazenes via C–H/C–N cleavage

Wei-Can Dai,Zhong-Xia Wang Org. Chem. Front. 2017 4 1281
3. Palladium-catalyzed direct arylation of benzoxazoles with unactivated simple arenes

Ge Wu,Jun Zhou,Min Zhang,Peng Hu,Weiping Su Chem. Commun. 2012 48 8964
4. CuCl-photocatalyzed C–H amination of benzoxazoles

Guan-Nan Li,Hao-Cong Li,Zhan Lu,Bing Yu Org. Biomol. Chem. 2022 20 5125
5. Nickel-catalyzed decarboxylative arylation of azoles with perfluoro- and nitrobenzoates

Jennifer M. Crawford,Kyle E. Shelton,Emily K. Reeves,Bryce K. Sadarananda,Dipannita Kalyani Org. Chem. Front. 2015 2 726
6. Deep eutectic solvent-catalyzed arylation of benzoxazoles with aromatic aldehydes

Phuong Hoang Tran,Anh-Hung Thi Hang RSC Adv. 2018 8 11127
7. Bifunctional N-heterocyclic carbene ligands for Cu-catalyzed direct C–H carboxylation with CO2

Da-Ae Park,Ji Yeon Ryu,Junseong Lee,Sukwon Hong RSC Adv. 2017 7 52496
8. High yield and greener C–H difluoromethylation reactions using copper iodide nanoparticles/boron nitride nanosheets as a versatile and recyclable heterogeneous catalyst

Udayakumar Veerabagu,Gowsika Jaikumar,Fushen Lu,Franck Quero React. Chem. Eng. 2021 6 1900
9. Organic chemistry

J. Chem. Soc. Abstr. 1921 120 i841
10. High yield and greener C–H difluoromethylation reactions using copper iodide nanoparticles/boron nitride nanosheets as a versatile and recyclable heterogeneous catalyst

Udayakumar Veerabagu,Gowsika Jaikumar,Fushen Lu,Franck Quero React. Chem. Eng. 2021 6 1900

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